Cas no 2228180-13-8 (2-Amino-3-(3-methoxy-4-methylphenyl)-2-methylpropan-1-ol)

• Product Name: 2-Amino-3-(3-methoxy-4-methylphenyl)-2-methylpropan-1-ol
• CAS No: 2228180-13-8
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5760862
• PubChem ID: 165628033
• Update Time: 2025-05-25

2-Amino-3-(3-methoxy-4-methylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-methoxy-4-methylphenyl)-2-methylpropan-1-ol
• 2228180-13-8
• EN300-1791225
• 2-Amino-3-(3-methoxy-4-methylphenyl)-2-methylpropan-1-ol

• Inchi： 1S/C12H19NO2/c1-9-4-5-10(6-11(9)15-3)7-12(2,13)8-14/h4-6,14H,7-8,13H2,1-3H3
• InChI Key： JPVBEFQBNVTOEZ-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1C=CC(C)=C(C=1)OC)N

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-Amino-3-(3-methoxy-4-methylphenyl)-2-methylpropan-1-ol

Comprehensive Overview of 2-Amino-3-(3-methoxy-4-methylphenyl)-2-methylpropan-1-ol (CAS No. 2228180-13-8)

2-Amino-3-(3-methoxy-4-methylphenyl)-2-methylpropan-1-ol, with the CAS number 2228180-13-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining an amino group, a methoxy-substituted aromatic ring, and a methylpropanol moiety, making it a versatile intermediate in synthetic chemistry. Its molecular formula and precise structure have been extensively studied to explore potential applications in drug discovery and material science.

The compound’s 3-methoxy-4-methylphenyl group is particularly noteworthy, as it contributes to its lipophilicity and potential bioavailability. Researchers are increasingly interested in analogs of this structure due to their relevance in targeting neurological pathways and inflammatory responses. Recent studies have highlighted its potential role in modulating specific enzyme interactions, aligning with current trends in precision medicine and personalized therapeutics. This has led to a surge in searches for "2-Amino-3-(3-methoxy-4-methylphenyl)-2-methylpropan-1-ol synthesis" and "CAS 2228180-13-8 applications" across academic databases.

From a synthetic perspective, the methylpropan-1-ol segment offers opportunities for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial for industries focusing on high-value chemical intermediates, where customization is key to meeting specific research or industrial needs. The compound’s stability under various conditions also makes it a candidate for green chemistry initiatives, a hot topic in sustainable scientific development.

In the context of drug development, 2-Amino-3-(3-methoxy-4-methylphenyl)-2-methylpropan-1-ol has been explored for its potential as a bioactive scaffold. Its structural motifs resemble those found in compounds targeting G-protein-coupled receptors (GPCRs), a major focus in modern pharmacology. Online queries such as "GPCR modulators derived from 2-Amino-3-phenylpropanol" reflect growing interest in this niche. Additionally, its methoxy and methyl substitutions are often associated with enhanced metabolic stability, a critical factor in ADME (Absorption, Distribution, Metabolism, Excretion) profiling.

The compound’s CAS registry number 2228180-13-8 ensures precise identification in global chemical databases, facilitating collaborative research. As the scientific community prioritizes data reproducibility and transparency, accurate identifiers like this are indispensable. Furthermore, its inclusion in virtual screening libraries has sparked discussions about its role in AI-driven drug discovery, a trending intersection of technology and chemistry.

Beyond pharmaceuticals, 2-Amino-3-(3-methoxy-4-methylphenyl)-2-methylpropan-1-ol may find utility in material science, particularly in designing functional polymers or catalysts. Its aromatic and aliphatic hybrid structure could contribute to novel materials with specific optical or mechanical properties. Searches for "aromatic amino alcohols in material design" underscore this emerging application.

In summary, 2-Amino-3-(3-methoxy-4-methylphenyl)-2-methylpropan-1-ol (CAS 2228180-13-8) represents a multifaceted compound with promising avenues in both life sciences and industrial chemistry. Its structural uniqueness, combined with contemporary research trends, positions it as a valuable subject for further exploration. As interest in targeted molecular design and sustainable synthesis grows, this compound is likely to remain a focal point in scientific discourse.